Cas no 61070-20-0 (Boc-his(1-me)-oh)
Boc-His(1-Me)-OH, or N-tert-butoxycarbonyl-1-methyl-L-histidine, is a protected derivative of the amino acid histidine, featuring a Boc group at the N-terminus and a methyl group at the 1-position of the imidazole ring. This modification enhances stability and reduces side reactions during peptide synthesis, particularly in SPPS (solid-phase peptide synthesis). The Boc group offers orthogonal protection, enabling selective deprotection under acidic conditions without affecting other protecting groups. The methyl substitution on the imidazole ring minimizes undesired interactions, improving solubility and handling. This compound is widely used in pharmaceutical research and peptide chemistry for its reliability in constructing complex histidine-containing peptides. Suitable for Fmoc-based strategies when deprotected.

Boc-his(1-me)-oh structure
Product name:Boc-his(1-me)-oh
Boc-his(1-me)-oh Chemical and Physical Properties
Names and Identifiers
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- L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-1-methyl-
- BOC-HIS(1-ME)-OH
- Boc-L-His(1-Me)-OH
- BOC-HIS(N-IM-ME)-OH
- Boc-His(tau-Me)-OH
- BOC-HIS(T-ME)-OH
- BOC-HISTIDINE(1-ME)-OH
- BOC-N-IM-METHYL-L-HISTIDINE
- N-BOC-N-IM-1-METHYL-L-HISTIDINE
- N-alpha-t-Butyloxycarbonyl-1-methyl-L-histidine (Boc-L-His(1-Me)-OH)
- Na-(tert-Butoxycarbonyl)-Nt-methyl-L-histidine
- N-[(1,1-Dimethylethoxy)carbonyl]-1-methyl-L-histidine
- AKOS025289396
- SCHEMBL3009900
- AS-49173
- CS-0273142
- Boc-His(Ntau-Me)-OH
- (s)-2-(tert-butoxycarbonylamino)-3-(1-methyl-1h-imidazol-4-yl)propanoic acid
- MFCD00076944
- FD21712
- EN300-1589861
- 61070-20-0
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
- Boc-His(1-Me)-OH, AldrichCPR
- Boc-his(1-me)-oh
-
- MDL: MFCD00076944
- Inchi: InChI=1S/C12H19N3O4/c1-12(2,3)19-11(18)14-9(10(16)17)5-8-6-15(4)7-13-8/h6-7,9H,5H2,1-4H3,(H,14,18)(H,16,17)/t9-/m0/s1
- InChI Key: UCKFPCXOYMKRSO-VIFPVBQESA-N
- SMILES: CC(C)(OC(N[C@H](C(O)=O)CC1=CN(C=N1)C)=O)C
Computed Properties
- Exact Mass: 269.13800
- Monoisotopic Mass: 269.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.4Ų
- XLogP3: 0.6
Experimental Properties
- PSA: 93.45000
- LogP: 1.33140
Boc-his(1-me)-oh Security Information
Boc-his(1-me)-oh Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Boc-his(1-me)-oh Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-293782A-1g |
Boc-His(1-Me)-OH, |
61070-20-0 | 1g |
¥10176.00 | 2023-09-05 | ||
eNovation Chemicals LLC | Y1053869-250mg |
BOC-HIS(1-ME)-OH |
61070-20-0 | 95% | 250mg |
$565 | 2024-06-06 | |
TRC | B600325-50mg |
Boc-his(1-me)-oh |
61070-20-0 | 50mg |
$ 724.00 | 2023-04-18 | ||
Enamine | EN300-1589861-0.5g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 0.5g |
$636.0 | 2023-05-25 | ||
Enamine | EN300-1589861-1.0g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 1g |
$813.0 | 2023-05-25 | ||
Enamine | EN300-1589861-10.0g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 10g |
$3500.0 | 2023-05-25 | ||
Enamine | EN300-1589861-5000mg |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 5000mg |
$2360.0 | 2023-09-23 | ||
A2B Chem LLC | AG74684-1g |
Boc-his(1-me)-oh |
61070-20-0 | 98% | 1g |
$461.00 | 2024-04-19 | |
A2B Chem LLC | AG74684-250mg |
Boc-his(1-me)-oh |
61070-20-0 | 98% | 250mg |
$164.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1343812-1g |
N-[(1,1-Dimethylethoxy)carbonyl]-1-methyl-L-histidine |
61070-20-0 | 95+% | 1g |
¥3740.00 | 2024-05-07 |
Boc-his(1-me)-oh Related Literature
-
1. Book reviews
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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